12-epi-LTB4
12-epi-LTB4
12-epi-leukotriene B4 is a leukotriene that is the 12S-isomer of leukotriene B4. It has a role as a metabolite. It is a dihydroxy monocarboxylic acid, a hydroxy fatty acid, a leukotriene, a long-chain fatty acid and a polyunsaturated fatty acid. It is functionally related to an icosa-6,8,10,14-tetraenoic acid.
Brand Name:
Vulcanchem
CAS No.:
83709-73-3
VCID:
VC21224968
InChI:
InChI=1S/C20H32O4/c1-2-3-4-5-6-9-13-18(21)14-10-7-8-11-15-19(22)16-12-17-20(23)24/h6-11,14-15,18-19,21-22H,2-5,12-13,16-17H2,1H3,(H,23,24)/b8-7+,9-6-,14-10+,15-11-/t18-,19+/m0/s1
SMILES:
CCCCCC=CCC(C=CC=CC=CC(CCCC(=O)O)O)O
Molecular Formula:
C20H32O4
Molecular Weight:
336.5 g/mol
12-epi-LTB4
CAS No.: 83709-73-3
Cat. No.: VC21224968
Molecular Formula: C20H32O4
Molecular Weight: 336.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 12-epi-leukotriene B4 is a leukotriene that is the 12S-isomer of leukotriene B4. It has a role as a metabolite. It is a dihydroxy monocarboxylic acid, a hydroxy fatty acid, a leukotriene, a long-chain fatty acid and a polyunsaturated fatty acid. It is functionally related to an icosa-6,8,10,14-tetraenoic acid. |
|---|---|
| CAS No. | 83709-73-3 |
| Molecular Formula | C20H32O4 |
| Molecular Weight | 336.5 g/mol |
| IUPAC Name | (5S,6Z,8E,10E,12S,14Z)-5,12-dihydroxyicosa-6,8,10,14-tetraenoic acid |
| Standard InChI | InChI=1S/C20H32O4/c1-2-3-4-5-6-9-13-18(21)14-10-7-8-11-15-19(22)16-12-17-20(23)24/h6-11,14-15,18-19,21-22H,2-5,12-13,16-17H2,1H3,(H,23,24)/b8-7+,9-6-,14-10+,15-11-/t18-,19+/m0/s1 |
| Standard InChI Key | VNYSSYRCGWBHLG-CBBLYLIKSA-N |
| Isomeric SMILES | CCCCC/C=C\C[C@@H](/C=C/C=C/C=C\[C@H](CCCC(=O)O)O)O |
| SMILES | CCCCCC=CCC(C=CC=CC=CC(CCCC(=O)O)O)O |
| Canonical SMILES | CCCCCC=CCC(C=CC=CC=CC(CCCC(=O)O)O)O |
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